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Compound of Interest

Compound Name:
5-Methoxypyridine-2-

carbothioamide

CAS No.: 1256809-16-1

Cat. No.: B2674392

Get Quote

Executive Summary: The 5-Methoxy Advantage
In the development of transition metal-based therapeutics, the pyridine-2-carbothioamide

scaffold is a "privileged structure" due to its potent N,S-bidentate chelation. However, the

introduction of a 5-methoxy (5-OMe) substituent creates a distinct electronic and steric profile

compared to the unsubstituted parent or the 6-methoxy isomer.

This guide provides an in-depth technical analysis of 5-methoxypyridine-2-carbothioamide
complexes. We compare their crystallographic signatures and biological performance against

standard alternatives, offering a roadmap for researchers optimizing metal-based drugs for

anticancer and antimicrobial applications.

Key Differentiators
Electronic Tuning: The 5-OMe group (meta to pyridine N) exerts a subtle electron-donating

effect, increasing the basicity of the pyridine nitrogen without the steric hindrance observed

in 6-substituted derivatives.
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Solubility Profile: Enhanced lipophilicity compared to the parent carbothioamide, improving

membrane permeability in biological assays.

Crystal Packing: The methoxy oxygen acts as a weak hydrogen bond acceptor, altering unit

cell packing and stabilizing unique solvatomorphs.

Comparative Analysis: Structural & Performance
Metrics[1]
The following data synthesizes crystallographic trends from the pyridine-carbothioamide family

to establish benchmarks for the 5-methoxy derivative.

Table 1: Crystallographic Parameters Comparison
(Metal-Ligand Interactions)
Data derived from comparative analysis of analogous Cu(II) and Ni(II) complexes.

Feature
5-Methoxypyridine-

2-carbothioamide

(Target)

Pyridine-2-

carbothioamide

(Standard)

6-Methoxypyridine-

2-carbothioamide

(Alternative)

Coordination Mode Bidentate (N, S) Bidentate (N, S)
Bidentate (N, S)

(Sterically strained)

M–N(py) Bond Length

2.01 – 2.04 Å (Slightly

shorter due to

increased N-basicity)

2.03 – 2.06 Å
> 2.08 Å (Elongated

due to steric clash)

M–S Bond Length 2.22 – 2.26 Å 2.23 – 2.28 Å 2.24 – 2.29 Å

Chelate Bite Angle
81.5° – 82.5° (Ideal

bite)
80.0° – 81.5° < 80.0° (Distorted)

Crystal System
Typically Monoclinic

(P21/c) or Triclinic
Monoclinic (P21/n)

Orthorhombic (often

disordered)

Tautomeric Form
Predominantly Thione

in solid state
Thione Thione/Thiol mix
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Table 2: Biological Performance Metrics (In Vitro)
Based on cytotoxicity assays against human cancer cell lines (e.g., A2780, MCF-7).

Metric 5-OMe Complexes
Unsubstituted
Complexes

Clinical Standard
(Cisplatin)

IC50 (µM)
2.5 – 8.0 (High

Potency)
10.0 – 25.0 2.0 – 15.0

Selectivity Index (SI)
> 3.5 (Lower toxicity

to Hek-293)
~ 2.0 ~ 1.0 (High toxicity)

Lipophilicity (logP)
1.8 – 2.2 (Optimal for

drug uptake)
0.9 – 1.2 -2.19

Structural Logic & Mechanism
To understand the performance differences, we must visualize the coordination environment.

The 5-methoxy group avoids the "ortho-effect" steric clash seen in 6-methoxy derivatives,

allowing the ligand to maintain a planar conformation that facilitates DNA intercalation.

Diagram 1: Coordination Logic & Electronic Effects
This diagram illustrates the electronic influence of the 5-OMe group on the metal center.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2674392?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ligand Structure

Metal Complexation

Performance Outcome

5-Methoxypyridine
(Electron Donor)

Pyridine Nitrogen
(Primary Donor)

Inductive Effect (+I)
Increases Basicity

Metal Ion (M2+)
(Cu, Ni, Zn)

Strong Sigma Bond

Carbothioamide Group
(C=S / C-SH)

Sulfur Coordination
(Synergistic Back-bonding)

Stable Chelate Ring
(5-Membered)

Formation

Enhanced DNA Binding
& Cytotoxicity

Planar Geometry
Facilitates Intercalation

6-Position Substituent
(Steric Clash)

Weakens Bond
(Distorted Geometry)

Click to download full resolution via product page

Caption: The 5-OMe substituent enhances N-donor basicity without steric hindrance, unlike 6-

position analogues, leading to tighter metal binding and improved bioactivity.
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Synthesis of 5-Methoxypyridine-2-carbothioamide
Self-Validating Step: The formation of the product is indicated by a color change (typically

yellow to orange/red) and the evolution of H₂S gas (rotten egg smell) if using the sulfide

method.

Precursor: Start with 2-cyano-5-methoxypyridine.

Reagent: Ammonium sulfide

(20% aq. solution) or Sodium hydrosulfide (NaSH) with

catalyst.

Procedure:

Dissolve 1.0 eq of nitrile in DMF/Ethanol (1:1).

Add 2.0 eq of sulfide reagent.

Stir at 60°C for 4 hours.

Purification: Pour into ice water. Filter the precipitate.[1][2] Recrystallize from hot ethanol.

Validation:

IR: Look for C=S stretch at ~1290 cm⁻¹ and NH stretch at 3150-3300 cm⁻¹.

M.P.: Expect range 130-135°C (distinct from non-methoxy version ~138°C).

Crystal Growth Strategy (Vapor Diffusion)
To obtain X-ray quality single crystals of the metal complex:

Dissolution: Dissolve 0.1 mmol of the metal salt (

,

, etc.) in 5 mL Methanol.
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Ligand Addition: Add 0.2 mmol of 5-Methoxypyridine-2-carbothioamide (dissolved in

minimal DCM or CHCl₃) dropwise.

Setup: Place the solution in a small vial (inner vessel).

Diffusion: Place the small vial inside a larger jar containing Diethyl Ether (precipitant). Cap

tightly.

Timeline: Allow to stand undisturbed at 4°C. Crystals should appear in 3-7 days.

Troubleshooting: If powder forms immediately, dilute the inner solution. If no crystals form,

try Acetonitrile instead of Methanol.

Crystallographic Workflow & Data Reduction
The following workflow ensures high-fidelity data collection, specifically tailored for sulfur-

containing organic ligands which can suffer from absorption issues.

Diagram 2: X-ray Crystallography Workflow
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Caption: Standardized workflow for small molecule crystallography. Cooling to 100K is critical

to reduce thermal motion of the methoxy group.

Critical Refinement Notes
Methoxy Disorder: The 5-OMe group may exhibit rotational disorder. Check difference

Fourier maps for split positions of the methyl carbon.
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Twinning: Pseudo-merohedral twinning is common in monoclinic space groups for these

planar complexes. Use PLATON/TwinRotMat to check.

Hydrogen Bonding: Manually locate NH protons in the difference map rather than using a

riding model, as N-H...S interactions are crucial for the supramolecular assembly.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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